Cas no 3142-87-8 (Thiocane, 1,1-dioxide)

• Product Name: Thiocane, 1,1-dioxide
• CAS No: 3142-87-8
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 316196
• PubChem ID: 21405019
• Update Time: 2025-04-19

Thiocane, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiocane, 1,1-dioxide
• Heptamethylenesulfone
• Thiocane 1,1-dioxide
• SCHEMBL1381471
• 1lambda~6~-Thiocane-1,1-dione
• DTXSID90613188
• 3142-87-8

• Inchi： 1S/C7H14O2S/c8-10(9)6-4-2-1-3-5-7-10/h1-7H2
• InChI Key： WWDVSDDDSOGBOK-UHFFFAOYSA-N
• SMILES： S1(CCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14